Cas no 2172271-21-3 (2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid)
2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid
- 2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid
- 2172271-21-3
- EN300-1510739
-
- Inchi: 1S/C27H25BrN2O5/c1-2-16(25(31)30-17-11-12-24(28)22(13-17)26(32)33)14-29-27(34)35-15-23-20-9-5-3-7-18(20)19-8-4-6-10-21(19)23/h3-13,16,23H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
- InChI Key: ARCKAMSUKWJYDW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1C(=O)O)NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 536.09468g/mol
- Monoisotopic Mass: 536.09468g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 9
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 105Ų
2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1510739-0.05g |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1510739-0.1g |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1510739-0.25g |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1510739-0.5g |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1510739-1.0g |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1510739-2.5g |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1510739-5.0g |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1510739-10.0g |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1510739-50mg |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1510739-100mg |
2-bromo-5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}benzoic acid |
2172271-21-3 | 100mg |
$2963.0 | 2023-09-27 |
2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid
Introduction to 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid (CAS No. 2172271-21-3) in Modern Chemical Biology
2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid, identified by the CAS number 2172271-21-3, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, combines a benzoic acid core with functional groups that make it a promising candidate for various biochemical applications. The presence of a bromine substituent at the 2-position and a complex amide side chain appended to a butylamine moiety enhances its potential utility in drug discovery and molecular recognition studies.
The fluorenylmethoxycarbonyl (Fmoc) group in the molecule’s name is a key protective group commonly used in peptide synthesis, indicating that this compound may serve as a precursor or intermediate in the development of peptide-based therapeutics. The benzoic acid backbone is well-known for its role in medicinal chemistry due to its prevalence in bioactive natural products and synthetic drugs. Its aromaticity and acidity make it a versatile scaffold for designing molecules with specific interactions with biological targets.
The bromine atom at the 2-position of the benzoic ring is particularly noteworthy, as halogenated aromatic compounds often exhibit enhanced binding affinity to proteins and enzymes. This feature makes 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid a valuable tool for developing small-molecule probes or inhibitors. In recent years, there has been growing interest in halogenated compounds due to their ability to modulate biological pathways through selective interactions with target proteins.
The amide side chain extending from the butylamine group adds another layer of complexity to this molecule. Amides are frequently incorporated into bioactive molecules due to their ability to form hydrogen bonds, which can be critical for achieving high specificity in binding assays. The combination of an amide and an Fmoc group suggests potential applications in proteomics and enzyme inhibition studies, where precise control over molecular structure is essential.
Recent advancements in computational chemistry and machine learning have enabled researchers to predict the biological activity of molecules with greater accuracy. Studies have shown that compounds containing fluorene derivatives, such as those featuring an Fmoc moiety, can exhibit unique pharmacological properties due to their rigid aromatic structure. This has spurred interest in exploring derivatives like 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid as candidates for drug development.
In addition to its structural complexity, this compound’s potential lies in its versatility as a synthetic intermediate. The presence of both bromine and Fmoc functionalities allows for further derivatization, enabling chemists to tailor the molecule’s properties for specific applications. For instance, the bromine atom can be used in cross-coupling reactions, while the Fmoc group can be removed under acidic conditions to reveal an amine that can be further functionalized.
The field of chemical biology has seen remarkable progress in recent years, with researchers increasingly leveraging small-molecule tools to dissect complex biological processes. Molecules like 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid play a crucial role in these studies by providing scaffolds for designing probes that interact with biological targets. Such probes are essential for understanding disease mechanisms and identifying new therapeutic strategies.
One particularly exciting application of this compound is in the development of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. The ability of halogenated benzoic acids to modulate kinase activity has been demonstrated in several studies, making compounds like 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid attractive candidates for kinase inhibition research.
Another area where this molecule shows promise is in fragment-based drug discovery (FBDD). FBDD involves identifying small-molecule fragments that bind weakly to biological targets and then optimizing these fragments into lead compounds. The structural features of 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid, including its benzoic acid core and amide side chain, make it an excellent candidate for generating fragment libraries. These libraries can then be screened against various targets to identify promising drug candidates.
The use of computational methods has further accelerated the discovery process by allowing researchers to predict the binding modes of fragments before conducting experimental validation. This approach has been particularly successful in identifying novel inhibitors of challenging targets such as protein-protein interactions. By integrating computational predictions with experimental data, researchers can more efficiently develop molecules like 2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid into lead compounds.
In conclusion, 2-bromo-5-{2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)methylbutanamido}benzoic acid (CAS No. 2172271-21-3) represents a fascinating compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features—combining a benzoic acid core with bromine substitution, an Fmoc group, and an amide side chain—make it a versatile tool for developing small-molecule probes and inhibitors. As research continues to uncover new applications for halogenated aromatic compounds and fluorene derivatives, molecules like this one are likely to play an increasingly important role in advancing our understanding of biological processes and developing novel therapeutics.
2172271-21-3 (2-bromo-5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)